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methylbutyl)piperidin-4-amine

CAS No.: 1119452-89-9

Cat. No.: B1293066

Get Quote

Introduction: The Privileged Nature of the Scaffold
In the landscape of medicinal chemistry, the N-substituted piperidin-4-amine stands as a

"privileged structure"—a molecular framework capable of providing high-affinity ligands for a

diverse array of biological targets. From G-protein coupled receptors (GPCRs) like the

Histamine H3 and CCR5 receptors to kinase inhibitors targeting ALK/ROS1, this scaffold offers

a unique balance of conformational rigidity and functional flexibility.[1]

For the modern drug hunter, the value of this scaffold lies in its two primary vectors of diversity:

[1]

The N1-position: A critical handle for modulating physicochemical properties (logP, solubility)

and addressing ADME liabilities (e.g., hERG channel inhibition).[1]

The C4-amine: The primary pharmacophore vector, often engaging in crucial hydrogen

bonding or salt-bridge interactions within the binding pocket.[1]
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This guide details the structural rationale, synthetic architectures, and validated protocols

required to discover and optimize novel derivatives of this class.

Structural Biology & Rational Design
Pharmacophore Mapping
The piperidin-4-amine core serves as a semi-rigid linker.[1] Unlike linear alkyl chains, the chair

conformation of the piperidine ring projects substituents at defined angles.[1]

Equatorial Preference: Bulky substituents at the C4-amine typically adopt an equatorial

orientation to minimize 1,3-diaxial interactions.[1]

Vector Analysis: The distance between the basic piperidine nitrogen (N1) and the exocyclic

amine (N4) is approximately 5.5 Å in the chair conformation, a "magic distance" often found

in GPCR biogenic amine binding sites.[1]

Mitigating hERG Liability
A common failure mode for N-substituted piperidines is potent inhibition of the hERG potassium

channel, leading to QT prolongation.[1]

Design Strategy: Reduce basicity of the N1 nitrogen by attaching electron-withdrawing

groups (e.g., fluorinated benzyls) or incorporating it into a urea/amide linkage.[1]

Alternatively, introducing polarity (e.g., hydroxyl groups) on the C3/C5 positions can disrupt

the hydrophobic pharmacophore required for hERG binding.[1]

Synthetic Architectures
To access novel chemical space, we employ two primary synthetic workflows: Reductive

Amination (for secondary amines) and Curtius Rearrangement (for sterically hindered or

quaternary 4-substituted amines).[1]

Pathway A: Reductive Amination (The Workhorse)
This is the most expedient route for library generation.[1] It relies on the condensation of N-

protected-4-piperidinones with primary amines.[1]
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Reagent Choice: Sodium triacetoxyborohydride (STAB) is preferred over NaBH₃CN due to

lower toxicity and better control over pH, preventing the reduction of the ketone prior to imine

formation.[1]

Pathway B: The Curtius Rearrangement (Quaternary
Centers)
For novel scaffolds requiring a substituent at the C4 position (4,4-disubstituted piperidines),

reductive amination fails. Instead, we utilize alkylation of isonipecotate esters followed by a

Curtius rearrangement.[1] This is critical for developing antagonists like Sch-350634 (CCR5

antagonist).[1]

Visualization: Synthetic Logic Flow[1]
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Figure 1: Dual synthetic workflows for accessing secondary (Route A) and quaternary (Route

B)[1] piperidin-4-amine scaffolds.

Validated Experimental Protocols
Protocol 1: One-Pot Reductive Amination (General
Library Scale)
Objective: Synthesis of N-substituted-N-(heteroaryl)piperidin-4-amines.

Reagents:

N-Boc-4-piperidinone (1.0 equiv)[1]
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Primary Amine (R-NH₂) (1.1 equiv)[1]

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

Acetic Acid (1.0 equiv)[1]

DCE (1,2-Dichloroethane) [Solvent][1]

Step-by-Step Methodology:

Imine Formation: In a 20 mL scintillation vial, dissolve N-Boc-4-piperidinone (1 mmol) and

the primary amine (1.1 mmol) in DCE (5 mL). Add Acetic Acid (1 mmol). Stir at room

temperature for 30–60 minutes.

Causality: The acid catalyst promotes protonation of the carbonyl, facilitating nucleophilic

attack by the amine.[1] Pre-stirring ensures imine formation before the reducing agent is

added.[1]

Reduction: Add STAB (1.5 mmol) in one portion. The reaction may effervesce slightly. Cap

and stir for 12–16 hours.

Integrity Check: Monitor via LCMS.[1] Look for the disappearance of the imine peak (M+H)

and appearance of the amine.[1] If imine persists, add 0.5 equiv more STAB.[1]

Quench: Quench with saturated aqueous NaHCO₃ (5 mL). Stir vigorously for 20 minutes to

decompose borate complexes.

Extraction: Extract with DCM (3 x 5 mL). Dry combined organics over Na₂SO₄ and

concentrate.

Purification: Flash chromatography (DCM/MeOH/NH₃ gradient).

Protocol 2: Synthesis of 4-Substituted-4-
Aminopiperidines (Curtius Route)
Objective: Accessing the 4-methyl-4-aminopiperidine core (CCR5 antagonist precursor).[1]

Step-by-Step Methodology:
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Alkylation: Treat N-Boc-ethyl isonipecotate with LDA (1.1 equiv) at -78°C in THF, followed by

addition of MeI.

Hydrolysis: Saponify the ester using LiOH in THF/H₂O to yield the carboxylic acid.

Rearrangement: Dissolve the acid in Toluene. Add Triethylamine (1.2 equiv) and

Diphenylphosphoryl azide (DPPA, 1.1 equiv).[1] Heat to 80°C for 2 hours.

Mechanism:[1][2] The acid converts to the acyl azide, which rearranges with loss of N₂ to

form the Isocyanate.[1]

Trapping: Add tert-butanol (excess) and reflux for 4 hours to trap the isocyanate as the Boc-

protected amine (or use water/acid for free amine).

Case Study: Optimization of CCR5 Antagonists
In the discovery of Sch-350634, a potent HIV-1 entry inhibitor, the 4-aminopiperidine scaffold

was pivotal.

Optimization Data Summary:

Compound ID
N-Substituent
(N1)

C4-Substituent IC50 (nM)
hERG
Inhibition

Lead 1 Benzyl H 120
High (>50% @

1µM)

Analog 2 4-Fluorobenzyl H 45 Moderate

Analog 3 4-Fluorobenzyl Methyl 12 Low

Sch-350634
Complex

Heterocycle
Methyl 0.4 Negligible

Analysis: The introduction of the Methyl group at C4 (via the Curtius route described above)

locked the conformation, significantly boosting potency while reducing off-target hERG binding

by altering the basicity vector.[1]
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Visualization of SAR Logic
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Figure 2: Structure-Activity Relationship (SAR) decision tree for optimizing the scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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scaffold-a-technical-guide-to-design-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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